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Compound of Interest

Compound Name: Diethylaluminum ethoxide
CAS No.: 1586-92-1
Cat. No.: B075409
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of diethylaluminum
ethoxide, a versatile organoaluminum compound. This document will cover its various
synonyms and alternative names, its key chemical and physical properties, and its significant
applications, particularly in the realm of polymerization catalysis.

Synonyms and Alternative Names

Diethylaluminum ethoxide is known by a variety of names in scientific literature and
commercial listings. Understanding these different appellations is crucial for effective literature
searches and material sourcing.

» Diethylaluminium Ethoxide
o Ethoxydiethylaluminum

¢ Aluminum, ethoxydiethyl-
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(Ethanolato)(diethyl)aluminium

Diethylaluminum monoethoxide

Diethylethoxyaluminum

DEAL-E

DEAL-OX

Chemical and Physical Properties

A summary of the key quantitative data for diethylaluminum ethoxide is presented in the table
below for easy reference and comparison.

Property Value Reference
CAS Number 1586-92-1

Molecular Formula C6H15AI0

Molecular Weight 130.16 g/mol

Appearance Colorless liquid

Density 0.851 g/mL at 25 °C

Melting Point 2.5-45°C

Boiling Point 100-102 °C at 10 mmHg

Flash Point -18 °C (-0.4 °F)

Soluble in hydrocarbons and
Solubility ether. Reacts violently with

water.

Applications in Polymerization

Diethylaluminum ethoxide is a key player in the field of polymer chemistry, primarily utilized
as a catalyst or co-catalyst in various polymerization reactions. Its unique properties enable the
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synthesis of polymers with controlled structures and molecular weights.

Ziegler-Natta Catalysis

In Ziegler-Natta polymerization, a widely used method for producing polyolefins like
polyethylene and polypropylene, diethylaluminum ethoxide can function as a co-catalyst. The
organoaluminum compound activates the transition metal catalyst (typically a titanium
compound) to create active sites for polymerization.

The general mechanism involves the coordination and insertion of monomer units at the
transition metal center, which is activated by the aluminum alkyl.

Olefin Monomer (e.g., Ethylene) LW»
Insertion Growing Polymer Chain

Active Catalyst Site

- Propagation
Diethylaluminum Ethoxide (Co-catalyst) Activation Titanium Catalyst Precursor
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A simplified workflow of Ziegler-Natta polymerization.

Ring-Opening Polymerization of Lactones

Diethylaluminum ethoxide is an effective initiator for the ring-opening polymerization (ROP)
of cyclic esters, such as g-caprolactone and lactide. This method is crucial for the synthesis of
biodegradable polyesters like polycaprolactone (PCL) and polylactide (PLA), which have
significant applications in the biomedical field for drug delivery systems, sutures, and tissue

engineering scaffolds.

The polymerization is believed to proceed via a coordination-insertion mechanism. The
aluminum center coordinates to the carbonyl oxygen of the lactone, activating it for nucleophilic
attack by the ethoxide group. This initiates the polymerization, and subsequent monomer units
are added to the growing polymer chain.
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Mechanism of lactone ring-opening polymerization.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and use of diethylaluminum
ethoxide are often proprietary or published in specialized, peer-reviewed scientific journals.
Access to these sources is typically subscription-based. However, a general outline for a
laboratory-scale ring-opening polymerization of e-caprolactone using diethylaluminum
ethoxide as an initiator is provided below to illustrate the typical procedure.

Caution: Diethylaluminum ethoxide is pyrophoric and reacts violently with water. All
manipulations must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon) using
appropriate Schlenk line or glovebox techniques.

Objective: To synthesize poly(e-caprolactone) via ring-opening polymerization.

Materials:

Diethylaluminum ethoxide solution in an inert solvent (e.g., toluene or hexane)

g-caprolactone, freshly distilled over calcium hydride

Anhydrous toluene (or other suitable solvent)

Dry glassware and magnetic stirrer
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General Procedure:

e Reactor Setup: A dry Schlenk flask equipped with a magnetic stir bar is connected to a
Schlenk line and thoroughly flame-dried under vacuum and backfilled with inert gas.

e Monomer and Solvent Addition: Anhydrous toluene and the desired amount of purified &-
caprolactone are added to the flask via syringe.

e Initiator Injection: The diethylaluminum ethoxide solution is carefully added to the stirred
monomer solution via syringe. The molar ratio of monomer to initiator will determine the
target molecular weight of the polymer.

» Polymerization: The reaction mixture is stirred at a specific temperature (e.g., room
temperature or elevated temperatures) for a predetermined time to achieve the desired
monomer conversion.

o Termination and Precipitation: The polymerization is quenched by the addition of a protic
solvent, such as methanol or acidified methanol. The polymer is then precipitated by pouring
the reaction mixture into a large volume of a non-solvent, such as cold methanol or hexane.

 Purification and Drying: The precipitated polymer is collected by filtration, washed with the
non-solvent to remove any unreacted monomer and initiator residues, and dried under
vacuum to a constant weight.

Characterization: The resulting polymer can be characterized by various techniques, including
Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity
index (PDI), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its chemical

structure.

Safety Information

Diethylaluminum ethoxide is a hazardous chemical that requires careful handling. It is
pyrophoric, meaning it can ignite spontaneously on contact with air. It also reacts violently with
water, releasing flammable gases. It is corrosive and can cause severe skin burns and eye
damage. Always consult the Safety Data Sheet (SDS) before handling this compound and use
appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety
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glasses, and gloves. All work should be conducted in a well-ventilated fume hood under an
inert atmosphere.

e To cite this document: BenchChem. [Diethylaluminum Ethoxide: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b075409/docs#diethylaluminum-ethoxide-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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